Cas no 1807259-51-3 (Methyl 6-cyano-2-ethyl-3-methylbenzoate)

• Product Name: Methyl 6-cyano-2-ethyl-3-methylbenzoate
• CAS No: 1807259-51-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5010068
• Update Time: 2025-10-28

Methyl 6-cyano-2-ethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-ethyl-3-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-10-8(2)5-6-9(7-13)11(10)12(14)15-3/h5-6H,4H2,1-3H3
• InChI Key： COERJNMYAGBJTA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)C=CC(C)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-cyano-2-ethyl-3-methylbenzoate

Methyl 6-cyano-2-ethyl-3-methylbenzoate (CAS No. 1807259-51-3): A Versatile Chemical Intermediate

Methyl 6-cyano-2-ethyl-3-methylbenzoate (CAS No. 1807259-51-3) is a specialized organic compound that has gained significant attention in recent years due to its unique structural features and broad applicability in various chemical syntheses. This ester derivative, characterized by its cyano and methyl ester functional groups, serves as a valuable building block in pharmaceutical research, agrochemical development, and material science applications.

The molecular structure of Methyl 6-cyano-2-ethyl-3-methylbenzoate combines aromatic properties with electron-withdrawing groups, making it particularly interesting for researchers working on heterocyclic compound synthesis and drug discovery. Recent trends in chemical research show growing interest in such multifunctional intermediates, especially those that can contribute to the development of sustainable chemistry solutions and green synthesis methods.

From a chemical properties perspective, 6-cyano-2-ethyl-3-methylbenzoic acid methyl ester exhibits moderate solubility in common organic solvents, which enhances its utility in various reaction conditions. The presence of both the cyano group and ester functionality in the same molecule allows for diverse chemical transformations, making it a versatile intermediate for creating more complex molecular architectures.

In pharmaceutical applications, compounds like Methyl 6-cyano-2-ethyl-3-methylbenzoate are frequently investigated for their potential as precursors to biologically active molecules. The pharmaceutical industry's current focus on targeted drug delivery and personalized medicine has increased demand for specialized intermediates that can be tailored to specific therapeutic needs. This compound's structural features make it particularly suitable for modifications that could lead to novel drug candidates.

The agrochemical sector also benefits from intermediates like Methyl 6-cyano-2-ethyl-3-methylbenzoate, where it may serve as a precursor for developing new crop protection agents. With the global emphasis on sustainable agriculture and reduced environmental impact of agrochemicals, researchers are particularly interested in compounds that can be transformed into more selective and biodegradable active ingredients.

Material science applications of 6-cyano-2-ethyl-3-methyl benzoate methyl ester include its potential use in the synthesis of specialty polymers and advanced materials. The combination of aromaticity and polar functional groups in its structure makes it interesting for creating materials with specific electronic or mechanical properties, particularly in the field of organic electronics and functional coatings.

From a synthetic chemistry perspective, the cyano group in Methyl 6-cyano-2-ethyl-3-methylbenzoate offers multiple transformation possibilities, including reduction to primary amines, hydrolysis to carboxylic acids, or conversion to various heterocycles. These transformations are particularly valuable in medicinal chemistry and drug design, where structural diversity is crucial for biological activity optimization.

The current market for specialized chemical intermediates like Methyl 6-cyano-2-ethyl-3-methylbenzoate reflects the growing demand from research institutions and industrial laboratories. With increasing interest in structure-activity relationship studies and fragment-based drug discovery, compounds offering multiple points for chemical modification are particularly sought after.

Quality control and analytical characterization of 6-cyano-2-ethyl-3-methylbenzoic acid methyl ester typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These analytical methods ensure the compound meets the purity standards required for research and development applications, particularly in sensitive areas like pharmaceutical impurity profiling and material characterization.

Storage and handling recommendations for Methyl 6-cyano-2-ethyl-3-methylbenzoate follow standard laboratory practices for organic compounds. Proper storage conditions help maintain the compound's stability and purity over time, which is essential for reproducible results in research applications, especially in high-throughput screening and combinatorial chemistry workflows.

Future research directions involving Methyl 6-cyano-2-ethyl-3-methylbenzoate may explore its potential in emerging areas such as click chemistry applications, metal-organic frameworks synthesis, or as a building block for molecular machines. The compound's structural features make it adaptable to various cutting-edge research areas in chemistry and materials science.

For researchers considering 6-cyano-2-ethyl-3-methyl benzoate methyl ester for their projects, it's important to consult the latest literature on its reactivity patterns and potential applications. The compound's versatility makes it suitable for multiple research directions, from catalysis studies to supramolecular chemistry investigations.

In conclusion, Methyl 6-cyano-2-ethyl-3-methylbenzoate (CAS No. 1807259-51-3) represents an important chemical intermediate with wide-ranging applications across multiple scientific disciplines. Its unique combination of functional groups and structural features continues to attract research interest, particularly in fields requiring specialized building blocks for molecular design and development.